Cas no 2151584-81-3 (2-(pent-4-en-2-yl)cycloheptan-1-ol)

• Product Name: 2-(pent-4-en-2-yl)cycloheptan-1-ol
• CAS No: 2151584-81-3
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 6482236
• PubChem ID: 165787604
• Update Time: 2025-10-28

2-(pent-4-en-2-yl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(pent-4-en-2-yl)cycloheptan-1-ol
• EN300-1625801
• 2151584-81-3

• Inchi： 1S/C12H22O/c1-3-7-10(2)11-8-5-4-6-9-12(11)13/h3,10-13H,1,4-9H2,2H3
• InChI Key： KCRCMAFMXPIFOB-UHFFFAOYSA-N
• SMILES： OC1CCCCCC1C(C)CC=C

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(pent-4-en-2-yl)cycloheptan-1-ol

Research Briefing on 2-(pent-4-en-2-yl)cycloheptan-1-ol (CAS: 2151584-81-3) in Chemical Biology and Pharmaceutical Applications

The compound 2-(pent-4-en-2-yl)cycloheptan-1-ol (CAS: 2151584-81-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the synthetic versatility of 2-(pent-4-en-2-yl)cycloheptan-1-ol, particularly as a scaffold for the development of novel bioactive compounds. Its cycloheptane core, coupled with the pentenyl side chain, offers multiple sites for functionalization, enabling the creation of diverse derivatives with tailored pharmacological properties. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and ring-closing metathesis, to achieve high enantioselectivity and yield in its synthesis.

In pharmacological evaluations, preliminary in vitro assays have demonstrated that 2-(pent-4-en-2-yl)cycloheptan-1-ol exhibits moderate inhibitory activity against several enzyme targets, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest potential applications in inflammation and neurodegenerative diseases. Molecular docking studies further indicate that the compound's hydrophobic interactions and hydrogen bonding capabilities contribute to its binding affinity, providing a basis for structure-activity relationship (SAR) optimization.

Beyond its direct biological effects, 2-(pent-4-en-2-yl)cycloheptan-1-ol has been explored as a chiral building block in the synthesis of complex natural products and pharmaceutical intermediates. Its utility in multicomponent reactions and tandem cyclization processes underscores its value in medicinal chemistry. For instance, derivatives of this compound have been incorporated into the design of prostaglandin analogs and terpenoid-inspired therapeutics.

Despite these promising developments, challenges remain in scaling up the synthesis and improving the compound's metabolic stability. Current research is addressing these issues through the development of novel protecting group strategies and prodrug formulations. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 2-(pent-4-en-2-yl)cycloheptan-1-ol represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its structural features and bioactive potential position it as a valuable tool for exploring new therapeutic avenues. Future studies should focus on elucidating its mechanism of action and expanding its applications in targeted drug delivery systems.